Cas no 1082947-07-6 (7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline)

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline is a boronic ester derivative of isoquinoline, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage. The tetramethyl dioxaborolane group enhances solubility in organic solvents, improving reactivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. Its well-defined structure and consistent purity ensure reliable performance in synthetic applications. The isoquinoline moiety further expands its utility in developing bioactive molecules and functional materials.

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline structure

1082947-07-6 structure

Product Name:7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline

CAS No:1082947-07-6

MF:C₁₅H₁₈BNO₂

MW:255.119924068451

MDL:MFCD09834869

CID:1056024

PubChem ID:25104972

Update Time:2025-10-20

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
- AKOS015920393
- 1082947-07-6
- 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl) isoquinoline
- SCHEMBL1982485
- DTXSID10648710
- SIHZUSQPCJZIQR-UHFFFAOYSA-N
- CS-0107131
- DB-197335
- D76698
- MDL： MFCD09834869
- Inchi： 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-6-5-11-7-8-17-10-12(11)9-13/h5-10H,1-4H3
- InChI Key： SIHZUSQPCJZIQR-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=C3C=CN=CC3=C2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 255.1430590g/mol
Monoisotopic Mass: 255.1430590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

Experimental Properties

Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),

7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Pricemore >>

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Chemenu	CM133767-1g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95 %	1g	$366	2021-08-05
Alichem	A189004284-5g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%	5g	$1246.44	2023-09-04
Alichem	A189004284-10g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%	10g	$1960.00	2023-09-04
Alichem	A189004284-25g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%	25g	$3889.00	2023-09-04
Chemenu	CM133767-1g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%+	1g	$464	2023-11-25
Chemenu	CM133767-5g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%+	5g	$***	2023-04-03
eNovation Chemicals LLC	Y0977674-5g	7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%	5g	$1450	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1177771-1g	7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95+%	1g	￥3351.00	2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10595-1G	7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95%	1g	￥ 2,560.00	2023-03-31
1PlusChem	1P00HBLM-100mg	7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline	1082947-07-6	95+%	100mg	$152.00	2023-12-26